Cas no 3611-92-5 (Methanesulfonyl isocyanate)

Methanesulfonyl isocyanate (MSI) is a highly reactive sulfonyl isocyanate compound used primarily as an intermediate in organic synthesis. Its key advantages include its ability to act as a versatile electrophile, enabling the introduction of the methanesulfonyl (mesyl) group into target molecules under mild conditions. MSI is particularly valuable in the synthesis of sulfonylureas, sulfonamides, and other sulfonyl-containing derivatives, which are important in pharmaceuticals and agrochemicals. The compound exhibits good stability and reactivity, making it suitable for selective transformations. Proper handling is essential due to its moisture sensitivity and potential toxicity, requiring anhydrous conditions and appropriate safety measures during use.
Methanesulfonyl isocyanate structure
Methanesulfonyl isocyanate structure
Product Name:Methanesulfonyl isocyanate
CAS No:3611-92-5
MF:C2H3NO3S
MW:121.115119218826
MDL:MFCD16300697
CID:1474394
PubChem ID:12668338
Update Time:2025-10-21

Methanesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonyl isocyanate
    • N-(oxomethylidene)methanesulfonamide
    • methanesulphonyl isocyanate
    • Methansulfonylisocyanat
    • methylsulfonyl isocyanate
    • Methylsulfonylisocyanat
    • methylsulphonyl isocyanate
    • N-methanesulfonyl isocyanate
    • methanesulfonylisocyanate
    • C2H3NO3S
    • (methylsulfonyl) isocyanate
    • NS-01025
    • MFCD16300697
    • AKOS016362449
    • 3611-92-5
    • DTXSID60506250
    • EN300-157988
    • F2163-0137
    • SCHEMBL23215
    • OUPLTJDZPQZRBW-UHFFFAOYSA-N
    • MDL: MFCD16300697
    • Inchi: 1S/C2H3NO3S/c1-7(5,6)3-2-4/h1H3
    • InChI Key: OUPLTJDZPQZRBW-UHFFFAOYSA-N
    • SMILES: S(C)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 120.98300
  • Monoisotopic Mass: 120.98336413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 71.95000
  • LogP: 0.36260

Methanesulfonyl isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methanesulfonyl isocyanate Pricemore >>

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Methanesulfonyl isocyanate Production Method

Methanesulfonyl isocyanate Related Literature

Additional information on Methanesulfonyl isocyanate

Research Brief on Methanesulfonyl Isocyanate (CAS 3611-92-5): Recent Advances and Applications

Methanesulfonyl isocyanate (CAS 3611-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This compound, characterized by its sulfonyl and isocyanate functional groups, serves as a valuable building block in organic synthesis, particularly in the formation of sulfonylurea and sulfonylcarbamate derivatives. Recent studies have explored its utility in the development of novel bioactive molecules, highlighting its role in medicinal chemistry and chemical biology.

One of the most notable advancements in the application of methanesulfonyl isocyanate is its use in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of covalent inhibitors for serine hydrolases, a class of enzymes implicated in inflammatory and metabolic disorders. The researchers utilized methanesulfonyl isocyanate to introduce a reactive warhead, enabling selective and irreversible binding to the target enzyme. This approach not only enhanced the potency of the inhibitors but also provided insights into the structural requirements for achieving selectivity.

In addition to its role in inhibitor design, methanesulfonyl isocyanate has been employed in the development of novel polymer materials with tailored properties. A recent study in ACS Applied Materials & Interfaces explored its use as a cross-linking agent in the synthesis of polyurethane-based hydrogels. The incorporation of methanesulfonyl isocyanate into the polymer backbone improved the mechanical strength and thermal stability of the hydrogels, making them suitable for biomedical applications such as drug delivery and tissue engineering. These findings underscore the compound's potential beyond traditional synthetic chemistry, extending into advanced material science.

Despite its promising applications, the handling and use of methanesulfonyl isocyanate require careful consideration due to its reactivity and potential hazards. Recent safety studies have emphasized the importance of proper storage conditions and protective measures to mitigate risks associated with its use in laboratory and industrial settings. Researchers are also investigating greener alternatives and modified protocols to reduce the environmental impact of its synthesis and application, aligning with the broader goals of sustainable chemistry.

Looking ahead, the continued exploration of methanesulfonyl isocyanate is expected to yield further breakthroughs in drug discovery and material science. Ongoing research aims to expand its utility in the development of covalent drugs, biodegradable materials, and other innovative applications. As the field progresses, interdisciplinary collaborations will be crucial in unlocking the full potential of this versatile compound.

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